Cas no 82771-67-3 (Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-)
82771-67-3 structure
Product Name:Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
CAS No:82771-67-3
MF:C9H7Cl4N
MW:270.970578432083
CID:682632
PubChem ID:12595087
Update Time:2025-04-19
Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro-
- 5,6,7,8-tetrachloro-1,2,3,4-tetrahydroisoquinoline
- BDBM50029101
- DTXSID10503779
- CHEMBL149816
- 82771-67-3
- 5,6,7,8-Tetrachloro-1,2,3,4-tetrahydro-isoquinoline
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- Inchi: 1S/C9H7Cl4N/c10-6-4-1-2-14-3-5(4)7(11)9(13)8(6)12/h14H,1-3H2
- InChI Key: BUKGFYLSZBAHLX-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C2CNCCC=21)Cl)Cl)Cl
Computed Properties
- Exact Mass: 270.930310g/mol
- Monoisotopic Mass: 268.933260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12Ų
Isoquinoline, 5,6,7,8-tetrachloro-1,2,3,4-tetrahydro- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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